Cas no 1858492-81-5 (1H,2H,3H,6H,7H,8H-Pyrano[2,3-f]indole)
1H,2H,3H,6H,7H,8H-Pyrano[2,3-f]indole Chemical and Physical Properties
Names and Identifiers
-
- 1H,2H,3H,6H,7H,8H-Pyrano[2,3-f]indole
- 1858492-81-5
- EN300-1145631
-
- Inchi: 1S/C11H13NO/c1-2-9-6-10-8(3-4-12-10)7-11(9)13-5-1/h6-7,12H,1-5H2
- InChI Key: ZTBJGQFWAOONJT-UHFFFAOYSA-N
- SMILES: O1CCCC2C=C3C(=CC1=2)CCN3
Computed Properties
- Exact Mass: 175.099714038g/mol
- Monoisotopic Mass: 175.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 21.3Ų
1H,2H,3H,6H,7H,8H-Pyrano[2,3-f]indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1145631-0.05g |
1H,2H,3H,6H,7H,8H-pyrano[2,3-f]indole |
1858492-81-5 | 0.05g |
$1129.0 | 2023-05-26 | ||
| Enamine | EN300-1145631-0.1g |
1H,2H,3H,6H,7H,8H-pyrano[2,3-f]indole |
1858492-81-5 | 0.1g |
$1183.0 | 2023-05-26 | ||
| Enamine | EN300-1145631-0.25g |
1H,2H,3H,6H,7H,8H-pyrano[2,3-f]indole |
1858492-81-5 | 0.25g |
$1235.0 | 2023-05-26 | ||
| Enamine | EN300-1145631-0.5g |
1H,2H,3H,6H,7H,8H-pyrano[2,3-f]indole |
1858492-81-5 | 0.5g |
$1289.0 | 2023-05-26 | ||
| Enamine | EN300-1145631-1.0g |
1H,2H,3H,6H,7H,8H-pyrano[2,3-f]indole |
1858492-81-5 | 1g |
$1343.0 | 2023-05-26 | ||
| Enamine | EN300-1145631-2.5g |
1H,2H,3H,6H,7H,8H-pyrano[2,3-f]indole |
1858492-81-5 | 2.5g |
$2631.0 | 2023-05-26 | ||
| Enamine | EN300-1145631-5.0g |
1H,2H,3H,6H,7H,8H-pyrano[2,3-f]indole |
1858492-81-5 | 5g |
$3894.0 | 2023-05-26 | ||
| Enamine | EN300-1145631-10.0g |
1H,2H,3H,6H,7H,8H-pyrano[2,3-f]indole |
1858492-81-5 | 10g |
$5774.0 | 2023-05-26 |
1H,2H,3H,6H,7H,8H-Pyrano[2,3-f]indole Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
Additional information on 1H,2H,3H,6H,7H,8H-Pyrano[2,3-f]indole
Exploring the Chemistry and Applications of 1H,2H,3H,6H,7H,8H-Pyrano[2,3-f]indole (CAS No. 1858492-81-5)
The compound 1H,2H,3H,6H,7H,8H-Pyrano[2,3-f]indole (CAS No. 1858492-81-5) is a fascinating heterocyclic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This pyranoindole derivative belongs to a class of compounds known for their diverse biological activities and synthetic versatility. Researchers and pharmaceutical developers are increasingly interested in this scaffold as it offers a promising platform for drug discovery and material science innovations.
One of the most intriguing aspects of 1H,2H,3H,6H,7H,8H-Pyrano[2,3-f]indole is its complex fused-ring system, which combines both pyran and indole moieties. This structural arrangement contributes to its unique electronic properties and makes it an attractive target for synthetic chemists. The compound's CAS registry number (1858492-81-5) serves as a crucial identifier in chemical databases, facilitating research and development efforts across academia and industry.
In the context of current scientific trends, pyrano-fused indoles like this compound are being explored for their potential in addressing modern healthcare challenges. With growing interest in neuroprotective agents and anti-inflammatory compounds, researchers are investigating whether derivatives of 1H,2H,3H,6H,7H,8H-Pyrano[2,3-f]indole could offer novel therapeutic approaches. The compound's structural similarity to naturally occurring alkaloids makes it particularly interesting for medicinal chemistry applications.
The synthesis of 1H,2H,3H,6H,7H,8H-Pyrano[2,3-f]indole typically involves multi-step organic transformations, often starting from readily available indole precursors. Recent advancements in green chemistry have led to more efficient synthetic routes, reducing environmental impact while maintaining high yields. These developments align with the pharmaceutical industry's growing emphasis on sustainable synthesis methods, making this compound particularly relevant in today's research landscape.
Beyond pharmaceutical applications, pyranoindole derivatives are being studied for their potential in material science. The conjugated π-system in 1H,2H,3H,6H,7H,8H-Pyrano[2,3-f]indole suggests possible applications in organic electronics, including organic light-emitting diodes (OLEDs) and photovoltaic devices. This dual potential in both life sciences and advanced materials makes the compound a subject of interdisciplinary research.
Analytical characterization of 1H,2H,3H,6H,7H,8H-Pyrano[2,3-f]indole typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help confirm the compound's structure and purity, which are critical for both research and potential commercial applications. The availability of high-quality analytical data for this compound (referenced by its CAS No. 1858492-81-5) facilitates its adoption in various scientific studies.
In the context of drug discovery, the pyrano[2,3-f]indole scaffold offers multiple sites for structural modification, allowing medicinal chemists to fine-tune pharmacological properties. This flexibility is particularly valuable in the development of selective enzyme inhibitors and receptor modulators. Current research focuses on optimizing these derivatives for improved bioavailability and target specificity, addressing common challenges in modern drug development.
The growing body of literature on 1H,2H,3H,6H,7H,8H-Pyrano[2,3-f]indole reflects its increasing importance in chemical research. Scientific databases show a steady rise in publications mentioning this compound or its derivatives, particularly in journals focusing on heterocyclic chemistry and medicinal research. This trend suggests that the scientific community recognizes the compound's potential across multiple disciplines.
From a commercial perspective, the availability of 1H,2H,3H,6H,7H,8H-Pyrano[2,3-f]indole (CAS No. 1858492-81-5) from specialized chemical suppliers has facilitated its adoption in research programs worldwide. The compound's stability and well-characterized properties make it a reliable building block for various synthetic applications. As demand grows for novel chemical entities in drug discovery, compounds like this are becoming increasingly valuable to the pharmaceutical industry.
Looking to the future, research on pyrano-fused indole systems is likely to expand into new areas. Computational chemistry approaches, including molecular docking and QSAR studies, are being employed to predict the biological activities of 1H,2H,3H,6H,7H,8H-Pyrano[2,3-f]indole derivatives. These in silico methods, combined with experimental validation, could accelerate the discovery of novel applications for this intriguing molecular scaffold.
In conclusion, 1H,2H,3H,6H,7H,8H-Pyrano[2,3-f]indole (CAS No. 1858492-81-5) represents a versatile and promising compound with significant potential across multiple scientific disciplines. Its unique structural features, combined with growing research interest, position it as an important subject for future investigations in both pharmaceutical development and advanced materials. As synthetic methodologies continue to advance and biological screening becomes more sophisticated, we can expect to see even more innovative applications emerging for this fascinating heterocyclic system.
1858492-81-5 (1H,2H,3H,6H,7H,8H-Pyrano[2,3-f]indole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)